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Introduction

Copper is an essential micronutrient for bacterial physiology, serving as a critical cofactor for
numerous enzymes. However, excess copper is toxic, necessitating tightly regulated copper
homeostasis mechanisms. In Escherichia coli, several systems contribute to copper tolerance,
including the copper-translocating P-type ATPase CopA, the multi-copper oxidase CueO, and
the CusCFBA efflux system.[1][2][3][4][5] The cutE gene, also known as Int, encodes an
apolipoprotein N-acyltransferase. While not a primary copper transporter, Cutk is implicated in
copper homeostasis, potentially through the acylation of components of the copper efflux
machinery, such as CusC, thereby indirectly influencing copper tolerance.[1]

This document provides detailed application notes and protocols for utilizing a 64Cu
accumulation assay to indirectly measure the activity and importance of CutE in E. coli copper
homeostasis. The assay quantifies the intracellular accumulation of radioactive copper (64Cu)
in wild-type and cutE deficient E. coli strains. A significant difference in 64Cu accumulation
between these strains can elucidate the role of CutE in copper efflux. This methodology is
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valuable for researchers studying bacterial copper metabolism and for professionals in drug
development targeting bacterial-specific pathways.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the cellular context of copper homeostasis in E. coli and the
experimental workflow for the 64Cu accumulation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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